Azithromycin dihydrate

Description

Azithromycin dihydrate is a macrolide antibacterial drug used to treat mild to moderate infections caused by susceptible bacteria . It is prescribed for various infections in both adult and pediatric patients, with dosages and treatment durations that vary depending on the type and severity of the infection . In adults, azithromycin is used to treat conditions such as community-acquired pneumonia, acute bacterial exacerbations of chronic bronchitis, acute bacterial sinusitis, genital ulcer disease (chancroid), non-gonococcal urethritis, and cervicitis . Pediatric uses include acute otitis media, acute bacterial sinusitis, community-acquired pneumonia, and pharyngitis/tonsillitis . Azithromycin is sold under brand names such as Zithromax and Azasite .

The dosage and administration of azithromycin dihydrate depend on the infection being treated . For adults, common regimens include a single dose of 500 mg on the first day, followed by 250 mg once daily for the next two to five days, or 500 mg once daily for three days for conditions like acute bacterial sinusitis . A single 1-gram dose is typically prescribed for genital ulcer disease and non-gonococcal urethritis and cervicitis, while gonococcal urethritis and cervicitis may require a single 2-gram dose . In children, dosages are determined by weight, with specific instructions provided for different conditions such as acute otitis media and pharyngitis/tonsillitis . Azithromycin tablets can be taken with or without food .

Azithromycin is contraindicated in individuals with known hypersensitivity to azithromycin, erythromycin, or any macrolide or ketolide drug . Chemical compounds similar to azithromycin include erythromycin and clarithromycin, which also belong to the macrolide class of antibiotics . These drugs share a similar mechanism of action, targeting bacterial protein synthesis to inhibit bacterial growth .

• CAS No.: 117772-70-0
• Product Name: Azithromycin dihydrate
• Molecular Formula: C38H74N2O13
• Molecular Weight: 767.0 g/mol
• IUPAC Name: (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-11-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-3,4,10-trihydroxy-13-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,6,8,10,12,14-heptamethyl-1-oxa-6-azacyclopentadecan-15-one;hydrate
• Standard InChI: InChI=1S/C38H72N2O12.H2O/c1-15-27-38(10,46)31(42)24(6)40(13)19-20(2)17-36(8,45)33(52-35-29(41)26(39(11)12)16-21(3)48-35)22(4)30(23(5)34(44)50-27)51-28-18-37(9,47-14)32(43)25(7)49-28;/h20-33,35,41-43,45-46H,15-19H2,1-14H3;1H2/t20-,21-,22+,23-,24-,25+,26+,27-,28+,29-,30+,31-,32+,33-,35+,36-,37-,38-;/m1./s1
• Standard InChIKey: HQUPLSLYZHKKQT-WVVFQGGUSA-N
• SMILES: CCC1C(C(C(N(CC(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)N(C)C)O)(C)O)C)C)C)O)(C)O.O.O
• Canonical SMILES: CCC1C(C(C(N(CC(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)N(C)C)O)(C)O)C)C)C)O)(C)O.O
• Synonyms: Azadose; Azithromycin; Azithromycin Dihydrate; Azithromycin Monohydrate; Azitrocin; Azythromycin; CP 62993; CP-62993; CP62993; Dihydrate, Azithromycin; Goxal; Monohydrate, Azithromycin; Sumamed; Toraseptol; Ultreon; Vinzam; Zentavion; Zithromax; Zitromax
• Reference: Lovmar, Martin, and Tanel Tenson. /The Mechanism of Action of Macrolides, Lincosamides and Streptogramin B Reveals the Nascent Peptide Exit Path in the Ribosome./Journal of Molecular Microbiology 330.5 (2003): 1005-014.
• PubChem Compound: 9897015
• Last Modified: Sep 13 2023